Cas no 2227918-84-3 ((1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227918-84-3
• MF: C₇H₄ClF₄NO
• MW: 229.559374809265
• CID: 6266822
• PubChem ID: 165673329
• Update Time: 2025-11-01

(1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1962627
• 2227918-84-3

• Inchi： 1S/C7H4ClF4NO/c8-6-4(1-3(9)2-13-6)5(14)7(10,11)12/h1-2,5,14H/t5-/m0/s1
• InChI Key： NINWHOLWTWYBLC-YFKPBYRVSA-N
• SMILES： ClC1C(=CC(=CN=1)F)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 228.9917541g/mol
• Monoisotopic Mass: 228.9917541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227918-84-3)

(1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227918-84-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro- and fluoro-substituted pyridine ring and a trifluoromethyl group attached to an alcohol moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules.

The chiral center in the compound, specifically the (1S) configuration, plays a crucial role in its biological activity and selectivity. Chirality is a fundamental concept in organic chemistry and pharmaceutical sciences, as enantiomers can exhibit different pharmacological properties. The (1S) enantiomer of this compound has been shown to have distinct biological effects compared to its (1R) counterpart, making it a focal point for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol in the development of novel drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The trifluoromethyl group and the substituted pyridine ring contribute to its high affinity for these enzymes, making it a promising lead compound for further optimization.

In addition to its enzymatic inhibition properties, (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol has also shown potential as an antiviral agent. Studies conducted by researchers at the University of California have indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. The mechanism of action involves disrupting viral protein synthesis and assembly processes, which are critical for viral replication.

The synthesis of (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol has been extensively studied to optimize yield and purity. Various synthetic routes have been developed, including asymmetric synthesis methods that ensure high enantiomeric purity. One notable approach involves the use of chiral catalysts in asymmetric addition reactions to introduce the trifluoromethyl group selectively. This method not only improves the efficiency of the synthesis but also reduces the formation of unwanted by-products.

The physical and chemical properties of (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol are well-documented. It is a colorless solid with a melting point of approximately 75°C and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under standard laboratory conditions.

In terms of safety and handling, it is important to note that while (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The potential applications of (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol extend beyond pharmaceuticals. It can also serve as a valuable building block in the synthesis of other bioactive compounds and materials. For example, its unique structural features make it suitable for use in the development of agrochemicals and functional materials with specific properties.

In conclusion, (1S)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227918-84-3) is a versatile compound with significant potential in various fields of research and development. Its unique structural characteristics and biological activities make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical sciences. Ongoing research continues to uncover new applications and properties of this compound, contributing to advancements in drug discovery and development.